Cas no 3739-30-8 (2-Hydroxy-2-methylbutyric acid)

• Product Name: 2-Hydroxy-2-methylbutyric acid
• CAS No: 3739-30-8
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD00004476
• CID: 44446
• PubChem ID: 95433
• Update Time: 2025-11-02

2-Hydroxy-2-methylbutyric acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-methylbutanoic acid
• 2-Hydroxy-2-methyl-n-butyric acid
• 2-Hydroxy-2-methylbutyric Acid
• Butyric acid,2-hydroxy-2-methyl- (6CI,7CI,8CI)
• Butyric acid, a-hydroxy-a-methyl- (4CI)
• (?à)-2-Hydroxy-2-methylbutanoic acid
• (?à)-2-Hydroxy-2-methylbutyric acid
• (?à)-a-Hydroxy-a-methylbutyric acid
• 2-Methyl-2-hydroxybutyric acid
• NSC 9458
• a-Hydroxy-a-methylbutyric acid
• Butanoic acid, 2-hydroxy-2-methyl-
• 2-hydroxy-2-methyl-butyric acid
• 2-Hydroxy-2-Methyl Butyric acid
• 2-hydroxy-2-methyl-butanoic acid
• MBIQENSCDNJOIY-UHFFFAOYSA-N
• (RS)-2-hydroxy-2-methylbutyric acid
• 2-Hydroxy-2-methylbutyrate
• 2-hydroxy-methylbutyric acid
• 2-hydroxy-2-methyl-butyrate
• 2-Hydroxy-2-Methyl Butyrate
• 2-hydroxy-2-methyl-butanoate
• a-Hyd
• SCHEMBL79613
• a-hydroxy-a-methyl-Butyric acid
• alpha-hydroxy-alpha-methyl-Butyric acid
• CS-W016590
• Q27136951
• HY-W015874
• PD099657
• W-106542
• 3739-30-8
• DTXSID70863265
• LMFA01050389
• NS00014673
• 2-Hydroxy-2-methyl-n-butyrate
• Butyric acid, 2-hydroxy-2-methyl-
• NSC-9458
• H0636
• AI3-18883
• AKOS009158750
• 2-Hydroxy-2-methylbutanoate
• 2-hydroxy-2-methylbutanoicacid
• SY051605
• MBIQENSCDNJOIY-UHFFFAOYSA-
• (+/-)-2-Hydroxy-2-methylbutanoic acid
• s6183
• (+/-)-2-Hydroxy-2-methylbutanoate
• MFCD00004476
• A823623
• FT-0612528
• Z788000964
• EINECS 223-120-7
• alpha-Hydroxy-alpha-methylbutyric acid
• (+/-)-2-Hydroxy-2-methylbutyric acid
• EN300-104746
• NSC9458
• AS-60048
• (+/-)-a-Hydroxy-a-methylbutyric acid
• W11991
• 2-hydroxy-2-ethyl-propionic acid
• 2-Hydroxy-2-methylbutyric acid, 98%
• (+/-)-alpha-Hydroxy-alpha-methylbutyric acid
• AB-131/40897105
• InChI=1/C5H10O3/c1-3-5(2,8)4(6)7/h8H,3H2,1-2H3,(H,6,7)
• CHEBI:68454
• DB-021159
• 2-Hydroxy-2-methylbutyric acid

• MDL： MFCD00004476
• Inchi： 1S/C5H10O3/c1-3-5(2,8)4(6)7/h8H,3H2,1-2H3,(H,6,7)
• InChI Key： MBIQENSCDNJOIY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 118.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1440
• Melting Point: 69.0 to 74.0 deg-C
• Boiling Point: 109°C/9mmHg(lit.)
• Flash Point: 111.8°C
• Refractive Index: 1.459
• Water Partition Coefficient: within almost transparency
• PSA: 57.53000
• LogP: 0.23200

2-Hydroxy-2-methylbutyric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 2-Hydroxy-2-methylbutyric acid

Research Brief on 2-Hydroxy-2-methylbutyric Acid (CAS: 3739-30-8): Recent Advances and Applications

2-Hydroxy-2-methylbutyric acid (HMB, CAS: 3739-30-8) is a bioactive metabolite of the branched-chain amino acid leucine, known for its significant role in muscle protein synthesis and metabolic regulation. Recent studies have expanded its applications beyond sports nutrition, exploring its potential in pharmaceutical formulations, metabolic disorders, and even as a precursor in chemical synthesis. This research brief synthesizes the latest findings on HMB, focusing on its mechanisms of action, therapeutic applications, and emerging industrial uses.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the molecular pathways through which HMB modulates mTOR signaling, a key regulator of cell growth and metabolism. Researchers employed CRISPR-Cas9 gene editing in murine models to demonstrate that HMB enhances muscle regeneration by upregulating satellite cell activation. These findings are particularly relevant for developing treatments for sarcopenia and cachexia, with clinical trials currently underway to evaluate HMB's efficacy in elderly populations.

In the pharmaceutical sector, HMB's chiral properties (R- and S-enantiomers) have gained attention for drug formulation. A breakthrough paper in Chemical Communications (2024) detailed a novel enzymatic synthesis method for enantiopure HMB using engineered Candida antarctica lipase B, achieving 99% enantiomeric excess. This advancement addresses previous challenges in stereoselective production, opening doors for its use as a chiral building block in asymmetric synthesis of β-lactam antibiotics and other bioactive compounds.

Metabolomic studies have revealed unexpected applications in oncology. Research from MD Anderson Cancer Center (2024) identified HMB as a potential adjuvant in cancer therapy, where it appears to mitigate chemotherapy-induced muscle wasting while not interfering with treatment efficacy. The study, utilizing LC-MS/MS profiling of patient sera, found that HMB administration correlated with preserved lean body mass in breast cancer patients undergoing anthracycline treatment, without affecting drug pharmacokinetics.

Industrial applications are also evolving. Patent filings in 2024 describe HMB's use as a green corrosion inhibitor in biomedical alloys, particularly for orthopedic implants. Its chelating properties form stable complexes with metal ions, reducing implant degradation while being biocompatible. Additionally, HMB derivatives are being explored as novel plasticizers for biodegradable polymers in medical devices, offering improved mechanical properties over traditional phthalates.

Challenges remain in HMB research, particularly regarding its pharmacokinetics at higher doses. A recent Toxicology Reports study (2024) identified dose-dependent effects on hepatic metabolism, suggesting the need for personalized dosing strategies in clinical applications. Nevertheless, the compound's multifunctionality continues to drive innovation across chemical, biological, and medical domains, positioning 3739-30-8 as a molecule of growing industrial and therapeutic importance.